Cas no 2228400-23-3 (1-Amino-5-(3-fluorophenoxy)pentan-3-one)

• Product Name: 1-Amino-5-(3-fluorophenoxy)pentan-3-one
• CAS No: 2228400-23-3
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5778766
• PubChem ID: 165628267
• Update Time: 2025-05-23

1-Amino-5-(3-fluorophenoxy)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2228400-23-3
• 1-amino-5-(3-fluorophenoxy)pentan-3-one
• EN300-1779916
• 1-Amino-5-(3-fluorophenoxy)pentan-3-one

• Inchi： 1S/C11H14FNO2/c12-9-2-1-3-11(8-9)15-7-5-10(14)4-6-13/h1-3,8H,4-7,13H2
• InChI Key： DEHKVHUCRZOTRI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC(CCN)=O

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-Amino-5-(3-fluorophenoxy)pentan-3-one

1-Amino-5-(3-fluorophenoxy)pentan-3-one (CAS No. 2228400-23-3): Structural Characterization and Emerging Applications in Chemical Biology

1-Amino-5-(3-fluorophenoxy)pentan-3-one (CAS No. 2228400-23-3) represents a structurally unique organic compound featuring an amino group, a fluorinated phenyl ring, and a keto functionality in a pentane backbone. This molecular architecture positions it as a valuable scaffold for the development of bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. The compound's structural diversity arises from the strategic incorporation of fluorine atoms, which are known to enhance metabolic stability and alter physicochemical properties in pharmaceutical candidates.

The core structure of 1-Amino-5-(3-fluorophenoxy)pentan-3-one consists of a five-carbon chain where the central carbon (C3) forms a carbonyl group (C=O), while the terminal positions bear an amino substituent at C1 and a 3-fluorophenoxy moiety at C5. The presence of the fluoroaromatic system introduces electronic effects that influence the molecule's reactivity and binding affinity toward biological targets. Recent studies have demonstrated that fluorinated aromatic rings can modulate hydrogen bonding interactions and hydrophobicity, properties critical for optimizing drug-like characteristics.

Synthetic approaches to this compound typically involve nucleophilic aromatic substitution reactions or transition-metal-catalyzed cross-coupling methodologies. The integration of the keto group provides additional synthetic versatility, enabling further derivatization through enolization or Michael addition reactions. Researchers have leveraged these features to construct complex heterocyclic frameworks with potential therapeutic applications, particularly in targeting enzyme active sites and receptor-ligand interactions.

In the context of modern drug discovery, compounds containing both amine and ketone functionalities have shown promise as enzyme inhibitors and kinase modulators. The specific arrangement of functional groups in 1-Amino-5-(3-fluorophenoxy)pentan-3-one suggests potential utility as a lead structure for developing molecules targeting metabolic pathways or signal transduction cascades. Computational studies using molecular docking simulations have identified favorable binding modes with various protein targets, including kinases involved in cellular proliferation processes.

The fluorinated phenyl ring contributes significantly to the compound's pharmacokinetic profile by enhancing lipophilicity while maintaining water solubility through hydrogen bond donor capabilities from the amino group. This dual character is particularly advantageous for oral bioavailability optimization, a critical parameter in pharmaceutical development pipelines. Recent advances in fluorination chemistry have enabled more efficient synthesis routes to access such fluorinated scaffolds with high regioselectivity.

In materials science applications, compounds with similar structural motifs have been explored for their nonlinear optical properties and electrochemical behavior. The conjugated system formed by the ketone group and adjacent carbon chain may facilitate charge transfer processes relevant to organic electronics applications. Researchers are investigating how subtle structural modifications can tune these properties for use in optoelectronic devices or sensor technologies.

The growing interest in green chemistry approaches has led to investigations into biocatalytic methods for synthesizing such complex molecules. Enzymatic transformations using lipases or cytochrome P450 systems offer environmentally sustainable alternatives to traditional synthetic routes while maintaining high stereochemical control over product formation. These developments align with industry trends toward sustainable chemical manufacturing practices.

In academic research settings, this compound serves as an important building block for constructing combinatorial libraries aimed at discovering novel bioactive molecules. High-throughput screening campaigns have utilized its structural diversity to identify hits against various disease targets, including cancer-related pathways and neurodegenerative disease markers. The modular nature of its structure allows for systematic variation of substituents to optimize biological activity profiles.

Analytical characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided detailed insights into the conformational preferences of this molecule in different solvents. These studies reveal how solvent polarity affects hydrogen bonding networks involving both the amino and keto groups, information crucial for optimizing formulation strategies when developing pharmaceutical products based on this scaffold.

The integration of computational modeling with experimental data has become essential in understanding the molecular recognition events involving this compound class. Molecular dynamics simulations have elucidated dynamic interactions between fluorinated aromatic rings and protein binding pockets, providing mechanistic insights that guide rational drug design efforts targeting specific therapeutic areas such as inflammation or metabolic disorders.

Ongoing research continues to explore new applications for compounds containing both amine-ketone motifs and fluorinated aromatic systems. Emerging work suggests potential roles as metal chelators or ligands in coordination chemistry due to their ability to form stable complexes through multiple interaction sites simultaneously present within their structures.

In summary, CAS No. 2228400-23-3, also known as 1-Amino-5-(3-fluorophenoxy)pentan-3-one, represents a structurally versatile scaffold with broad applicability across multiple scientific disciplines including medicinal chemistry, materials science, and chemical biology research domains due primarily to its unique combination of functional groups that enable diverse chemical transformations while maintaining desirable physicochemical properties essential for practical applications ranging from pharmaceutical development projects through advanced material synthesis initiatives.